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Compound of Interest

Compound Name: 2-Methylbutyl isobutyrate-d7

Cat. No.: B12381960

For researchers, scientists, and professionals in drug development seeking deuterated
compounds, identifying reliable commercial suppliers is a critical first step. This guide provides
an overview of available commercial sources for 2-Methylbutyl isobutyrate-d7 and presents
relevant technical data. Due to the nature of this compound—a deuterated stable isotope—an
in-depth whitepaper with experimental protocols and signaling pathways is not applicable. Such
documentation is typically associated with pharmacologically active molecules or complex
biologics, not stable isotope-labeled compounds used as internal standards or for metabolic
tracing.

Commercial Availability

The commercial availability of 2-Methylbutyl isobutyrate-d7 is limited, with a single direct
supplier identified. However, several companies specializing in stable isotope labeling and
custom synthesis offer services to produce this compound upon request.

Identified Supplier:
» MedChemExpress: Lists 2-Methylbutyl isobutyrate-d7 as a catalog product.[1]
Potential Custom Synthesis Suppliers:

e BOC Sciences: While listing the non-deuterated form, BOC Sciences also offers isotope
labeling services, suggesting they could synthesize the deuterated version.[2][3]
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» ResolveMass Laboratories Inc.: Specializes in the custom synthesis of deuterated chemicals
for various research applications.[4]

 ARMAR Isotopes: Provides custom synthesis of isotopic labeled compounds and
encourages inquiries for molecules not in their catalog.[5]

» aromaLAB: Offers custom synthesis services in addition to their catalog of aroma
compounds.[6]

Technical Data Summary

The following table summarizes the key technical specifications for the non-deuterated form of
2-Methylbutyl isobutyrate, which serves as a reference for the deuterated analogue.

Property Value Source
CAS Number 2445-69-4 [2]131[7118]1[9110]
Molecular Formula C9H1802 [21[3]1[81[9]
Molecular Weight 158.24 g/mol [21[31[81[9]
Purity >98.0% (GC)

Colorless to Light yellow clear
Appearance o [2]

liquid

2-methylbutyl 2-
IUPAC Name [2][8]
methylpropanoate

Isobutyric Acid 2-Methylbutyl
Ester, 2-Methylbutyl 2-
Synonyms Methylpropanoate, 2- [2]
Methylpropionic Acid 2-
Methylbutyl Ester

Supplier Identification Workflow

The process of acquiring 2-Methylbutyl isobutyrate-d7 typically follows a logical workflow, as
illustrated in the diagram below. The primary route is to identify a direct supplier. If the
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compound is not available as a stock item, the next step is to engage a company that provides
custom synthesis services.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methylbutyl isobutyrate-d7]. BenchChem, [2025]. [Online PDF]. Available at:
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isobutyrate-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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